Cas no 1247756-22-4 (methyl 2-hydroxy-3-methoxy-2-methylpropanoate)

• Product Name: methyl 2-hydroxy-3-methoxy-2-methylpropanoate
• CAS No: 1247756-22-4
• MF: C₆H₁₂O₄
• MW: 148.157082557678
• CID: 4580613
• Update Time: 2025-05-21

methyl 2-hydroxy-3-methoxy-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methoxy-2-methylpropanoate

• Inchi： 1S/C6H12O4/c1-6(8,4-9-2)5(7)10-3/h8H,4H2,1-3H3
• InChI Key： VOTPXWASQHYOEG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(O)(C)COC

Additional information on methyl 2-hydroxy-3-methoxy-2-methylpropanoate

Professional Introduction to Methyl 2-hydroxy-3-methoxy-2-methylpropanoate (CAS No. 1247756-22-4)

Methyl 2-hydroxy-3-methoxy-2-methylpropanoate, identified by its Chemical Abstracts Service (CAS) number 1247756-22-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This ester, derived from hydroxyisobutyric acid, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of methyl 2-hydroxy-3-methoxy-2-methylpropanoate consists of a hydroxyl group and a methoxy group attached to a methylpropanoate backbone. This configuration imparts flexibility and reactivity, enabling diverse chemical transformations. The presence of both polar functional groups enhances its solubility in polar solvents, making it suitable for various synthetic protocols and biological assays.

In recent years, the compound has garnered attention due to its potential role in drug development. Researchers have been exploring its utility as a building block for more complex molecules, particularly in the synthesis of pharmacologically active agents. The ester functionality allows for further derivatization, enabling the creation of novel compounds with tailored biological activities.

One of the most promising areas of research involving methyl 2-hydroxy-3-methoxy-2-methylpropanoate is its application in the synthesis of bioactive molecules. Studies have demonstrated its effectiveness in constructing heterocyclic frameworks, which are prevalent in many therapeutic agents. The compound's ability to undergo nucleophilic substitution reactions makes it a versatile tool for medicinal chemists seeking to develop new drugs.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the production of antiviral and anti-inflammatory agents. Preliminary studies suggest that derivatives of methyl 2-hydroxy-3-methoxy-2-methylpropanoate may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. These findings have opened up new avenues for further investigation into its pharmacological properties.

Synthetic chemists have also leveraged the reactivity of methyl 2-hydroxy-3-methoxy-2-methylpropanoate to develop innovative synthetic routes. Its compatibility with various coupling reactions, such as esterification and transesterification, has made it a preferred choice for constructing complex organic molecules. The compound's stability under a range of reaction conditions further enhances its appeal as a synthetic intermediate.

The use of computational methods has played a crucial role in understanding the behavior of methyl 2-hydroxy-3-methoxy-2-methylpropanoate. Molecular modeling studies have provided insights into its interactions with other molecules, aiding in the design of more effective synthetic strategies. These computational approaches have also helped predict potential side reactions, allowing researchers to optimize their experimental designs.

In conclusion, methyl 2-hydroxy-3-methoxy-2-methylpropanoate (CAS No. 1247756-22-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.